Cas no 32780-41-9 (Benzenebutanoic acid,3-chloro-4-(1-methylethyl)-g-oxo-)

• Product Name: Benzenebutanoic acid,3-chloro-4-(1-methylethyl)-g-oxo-
• CAS No: 32780-41-9
• MF: C₁₃H₁₅ClO₃
• MW: 254.709403276443
• CID: 309228
• PubChem ID: 208659
• Update Time: 2025-04-19

Benzenebutanoic acid,3-chloro-4-(1-methylethyl)-g-oxo- Chemical and Physical Properties

Names and Identifiers

• Benzenebutanoic acid,3-chloro-4-(1-methylethyl)-g-oxo-
• 4-(3-chloro-4-propan-2-ylphenyl)-4-oxobutanoic acid
• Acide (isopropyl-4 chloro-3 phenyl)-4 oxo-4 butyrique [French]
• 32780-41-9
• Benzenebutanoic acid, 3-chloro-4-(1-methylethyl)-gamma-oxo-
• DTXSID90186448
• CB 844
• 3-Chloro-4-(1-methylethyl)-gamma-oxobenzenebutanoic acid
• BRN 2736903
• Acide (isopropyl-4 chloro-3 phenyl)-4 oxo-4 butyrique
• SCHEMBL9005893
• 3-Chloro-4-isopropyl-gamma-oxobenzenebutanoic acid

• Inchi： 1S/C13H15ClO3/c1-8(2)10-4-3-9(7-11(10)14)12(15)5-6-13(16)17/h3-4,7-8H,5-6H2,1-2H3,(H,16,17)
• InChI Key： IABOTBQLHBOLNH-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(CCC(=O)O)=O)C=CC=1C(C)C

Computed Properties

• Exact Mass: 254.07105
• Monoisotopic Mass: 254.071
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Density: 1.209
• Boiling Point: 429.6°Cat760mmHg
• Flash Point: 213.6°C
• Refractive Index: 1.541
• PSA: 54.37